Cas no 168766-15-2 (2-(3-Methoxy-4-nitrophenyl)ethanol)

• Product name: 2-(3-Methoxy-4-nitrophenyl)ethanol
• CAS No: 168766-15-2
• MF: C₉H₁₁NO₄
• MW: 197.18794
• CID: 1026400
• PubChem ID: 16755860

2-(3-Methoxy-4-nitrophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methoxy-4-nitrophenyl)ethanol
• 3-METHOXY-4-NITRO-BENZENEETHANOL
• DB-346076
• SCHEMBL8867665
• DTXSID90587855
• AB70408
• 2-(3-METHOXY-4-NITROPHENYL)ETHAN-1-OL
• 168766-15-2

• Inchi： InChI=1S/C9H11NO4/c1-14-9-6-7(4-5-11)2-3-8(9)10(12)13/h2-3,6,11H,4-5H2,1H3
• InChI Key： JCFZFLNOEQDXIZ-UHFFFAOYSA-N
• SMILES： COC1=C(C=CC(=C1)CCO)[N+](=O)[O-]

Computed Properties

• Exact Mass: 197.06880783g/mol
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.3Ų
• XLogP3: 0.7